Cas no 1805265-55-7 (3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-carboxylic acid)

• Product Name: 3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-carboxylic acid
• CAS No: 1805265-55-7
• MF: C₇H₃ClF₂INO₂
• MW: 333.458500146866
• CID: 4870928
• Update Time: 2025-05-20

3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-carboxylic acid

• Inchi： 1S/C7H3ClF2INO2/c8-3-1-2(7(13)14)6(11)12-4(3)5(9)10/h1,5H,(H,13,14)
• InChI Key： SCGOEBAKYFFCRS-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)O)C=C(C(C(F)F)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2

Additional information on 3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-carboxylic acid

3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-carboxylic Acid: A Comprehensive Overview

The compound 3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-carboxylic Acid (CAS No. 1805265-55-7) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and biological activities. The presence of multiple halogen substituents, including chlorine, fluorine, and iodine, makes this molecule particularly interesting for researchers in the fields of medicinal chemistry, materials science, and catalysis.

Recent studies have highlighted the importance of halogenated pyridines in drug discovery. The chlorine and fluorine substituents in this compound contribute to its hydrophobicity and electronic properties, which are crucial for interactions with biological targets. Additionally, the iodine atom at the 6-position introduces a significant steric effect and enhances the molecule's reactivity in certain chemical transformations. These features make 3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-carboxylic Acid a valuable precursor for synthesizing bioactive compounds with potential therapeutic applications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of a pyridine ring followed by successive substitutions and functional group transformations. Researchers have optimized these steps to achieve high yields and purity levels. For instance, the introduction of the difluoromethyl group at the 2-position has been achieved through various methods, including nucleophilic substitution and coupling reactions. The strategic placement of these substituents ensures that the final product retains its desired physicochemical properties.

From a pharmacological perspective, 3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-carboxylic Acid has shown promise as a lead compound in anti-cancer drug development. Studies conducted in vitro have demonstrated its ability to inhibit key enzymes involved in cell proliferation and apoptosis. Furthermore, its carboxylic acid group allows for easy modification, enabling researchers to explore various pro-drug strategies that could enhance bioavailability and reduce toxicity.

In terms of material science applications, this compound has been investigated as a potential building block for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The presence of multiple halogens provides opportunities for strong metal-ligand interactions, which are essential for constructing stable and functional materials. Recent research has focused on its ability to form self-assembled structures under specific conditions, opening new avenues for nanotechnology applications.

Despite its potential, the synthesis and application of 3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-carboxylic Acid present several challenges. The high cost of iodine-containing intermediates and the need for precise control over reaction conditions are among the key hurdles that researchers must overcome. However, advancements in catalytic techniques and green chemistry practices are gradually addressing these issues, making large-scale production more feasible.

In conclusion, 3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-carboxylic Acid (CAS No. 1805265-55-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique combination of halogen substituents and functional groups positions it as a valuable tool for both academic research and industrial innovation. As ongoing studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing modern science and technology.